Cas no 18349-11-6 (4-Chloro-2-fluoro-5-nitrotoluene)

• Product Name: 4-Chloro-2-fluoro-5-nitrotoluene
• CAS No: 18349-11-6
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD00134231
• CID: 163613
• PubChem ID: 87593
• Update Time: 2025-11-02

4-Chloro-2-fluoro-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-nitrotoluene
• 1-chloro-5-fluoro-4-methyl-2-nitrobenzene
• 2-chloro-4-fluoro-5-methylnitrobenzene
• Benzene,1-chloro-5-fluoro-4-methyl-2-nitro-
• C7H5ClFNO2
• 1-Chloro-5-fluoro-4-methyl-2-nitro-benzene
• 1-fluoro-5-chloro-2-methyl-4-nitrobenzene
• 2-chloro-4-floro-5-methylnitrobenzene
• 2-chloro-4-fluoro-5-methyl-nitrobenzene
• Toluene,4-chloro-2-fluoro-5-nitro
• BUTTPARK 146\15-31
• 1-Chloro-2-nitro-4-methyl-5-fluorobenzene
• 4-Chloro-2-fluoro-5-nitrotoluene98%
• 4-Chloro-2-fluoro-5-nitrotoluene 98%
• Toluene, 4-chloro-2-fluoro-5-nitro-
• Benzene, 1-chloro-5-fluoro-4-methyl-2-nitro-
• SJDPAVRCQNFVDM-UHFFFAOYSA-N
• 4-chloro-2-fluoro-5-nitro-toluene
• CS-W008215
• FT-0637678
• 1-Chloro-5-fluoro-4-methyl-2-nitrobenzene #
• 18349-11-6
• SY033432
• AC-25926
• EINECS 242-225-9
• MFCD00134231
• EN300-109505
• AS-19104
• SCHEMBL214031
• J-011748
• AKOS015850228
• DTXSID00171426
• C3334
• AM62228
• 4-Chloro-2-fluoro-5-nitrotoluene, 98%
• A19656
• NS00051547
• DB-044492

• MDL： MFCD00134231
• Inchi： 1S/C7H5ClFNO2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,1H3
• InChI Key： SJDPAVRCQNFVDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 188.99900
• Monoisotopic Mass: 188.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.417
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 264.3℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.571
• PSA: 45.82000
• LogP: 3.21890
• Solubility: Not determined

4-Chloro-2-fluoro-5-nitrotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Chloro-2-fluoro-5-nitrotoluene

4-Chloro-2-fluoro-5-nitrotoluene (CAS No. 18349-11-6): A Versatile Intermediate in Modern Chemistry

4-Chloro-2-fluoro-5-nitrotoluene (CAS 18349-11-6) is a halogenated aromatic compound that has gained significant attention in the chemical industry due to its unique structural features and wide range of applications. This yellow crystalline solid, with a molecular formula of C₇H₅ClFNO₂, serves as a crucial building block in the synthesis of various specialty chemicals. The compound's distinctive combination of chloro, fluoro, and nitro substituents on the toluene backbone makes it particularly valuable for pharmaceutical and agrochemical applications.

The global market for 4-Chloro-2-fluoro-5-nitrotoluene has been steadily growing, driven by increasing demand from the pharmaceutical sector where it's used as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Recent studies show that compounds containing both fluorine and chlorine atoms often exhibit enhanced biological activity, making 18349-11-6 a sought-after material in drug discovery programs. Researchers frequently search for "4-Chloro-2-fluoro-5-nitrotoluene synthesis" and "CAS 18349-11-6 applications" as they explore new synthetic pathways.

From a chemical properties perspective, 4-Chloro-2-fluoro-5-nitrotoluene demonstrates interesting reactivity patterns. The electron-withdrawing nature of the nitro group activates the aromatic ring for nucleophilic substitution reactions, while the fluorine atom's unique characteristics (high electronegativity and small atomic radius) influence the compound's overall reactivity. These properties make it valuable for creating "fluorinated building blocks" in medicinal chemistry. The compound's melting point typically ranges between 45-50°C, and it shows moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane.

In the agrochemical sector, derivatives of 4-Chloro-2-fluoro-5-nitrotoluene have shown promise in the development of new generation pesticides and herbicides. The combination of halogen atoms often leads to improved lipophilicity and membrane permeability in active ingredients. Current research trends focus on "environmentally friendly halogenated compounds" and "sustainable fluorination methods," areas where this intermediate plays a significant role. Manufacturers are increasingly interested in "CAS 18349-11-6 suppliers" as they seek reliable sources of this specialty chemical.

The synthesis of 4-Chloro-2-fluoro-5-nitrotoluene typically involves the nitration of 4-chloro-2-fluorotoluene, followed by careful purification steps. Process optimization for "high purity 18349-11-6" remains a hot topic in chemical forums, as purity requirements become more stringent for pharmaceutical applications. Advanced analytical techniques like HPLC and GC-MS are commonly employed to verify the compound's identity and purity, with typical commercial grades offering ≥97% purity.

From a safety perspective, proper handling of 4-Chloro-2-fluoro-5-nitrotoluene requires standard laboratory precautions. While not classified as extremely hazardous, it's recommended to use personal protective equipment when working with this compound. Material Safety Data Sheets (MSDS) for CAS 18349-11-6 provide detailed handling instructions that users should review before working with the material. The chemical community frequently discusses "safe handling of nitrotoluenes" in professional forums.

The future outlook for 4-Chloro-2-fluoro-5-nitrotoluene appears promising, particularly in the context of fluorine chemistry advancements. As the pharmaceutical industry continues to explore fluorinated compounds for their metabolic stability and bioavailability benefits, intermediates like 18349-11-6 will likely see sustained demand. Emerging applications in materials science, particularly in the development of specialty polymers and liquid crystals, may create additional growth opportunities for this versatile chemical building block.

Environmental considerations are increasingly important in the production and use of halogenated compounds like 4-Chloro-2-fluoro-5-nitrotoluene. Manufacturers are investing in "green chemistry approaches" to minimize waste and improve atom economy in synthetic processes. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, addressing concerns about "persistent organic pollutants" in the chemical industry.

For researchers and procurement specialists, identifying high-quality 4-Chloro-2-fluoro-5-nitrotoluene suppliers is crucial. Key selection criteria often include consistent product quality, reliable supply chains, and comprehensive technical support. The compound is typically available in kilogram quantities from specialty chemical distributors, with pricing influenced by purity levels and purchase volume. Analytical certificates and batch-specific data are increasingly demanded by end-users in regulated industries.

In conclusion, 4-Chloro-2-fluoro-5-nitrotoluene (CAS 18349-11-6) represents an important intermediate in modern chemical synthesis. Its unique combination of functional groups enables diverse applications across multiple industries, particularly in pharmaceuticals and agrochemicals. As synthetic methodologies advance and applications expand, this compound will likely maintain its position as a valuable tool for chemists developing the next generation of specialty chemicals and bioactive molecules.